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This guide provides a detailed comparative analysis of C17500 and C17510, two prominent

beryllium copper alloys. Tailored for researchers, scientists, and drug development

professionals who may utilize these high-performance materials in analytical instrumentation

and equipment, this document outlines their key performance characteristics, supported by

quantitative data and standardized experimental protocols.

Introduction
C17500 and C17510 are precipitation-hardenable beryllium copper alloys renowned for their

favorable combination of moderate strength, and high thermal and electrical conductivity.[1][2]

The primary distinction between these two alloys lies in their tertiary alloying element: C17500

is alloyed with cobalt, while C17510 utilizes nickel.[1][3] This subtle difference in composition

was driven by the higher cost of cobalt, leading to the development of C17510 as a more cost-

effective alternative with largely comparable performance.[1] Both alloys are classified as Class

3 by the Resistance Welder Manufacturers Association (RWMA), indicating their suitability for

applications requiring high strength and good conductivity.[4][5]

Chemical Composition
The nominal chemical compositions of C17500 and C17510 are presented in Table 1. The

principal alloying elements, in addition to the copper balance, are beryllium and either cobalt or

nickel. These elements are critical in achieving the desired mechanical and physical properties

through a precipitation hardening heat treatment.
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Table 1: Nominal Chemical Composition of C17500 and C17510 (% by weight)

Element C17500 C17510

Beryllium (Be) 0.40 - 0.70[6] 0.2 - 0.6[7][8]

Cobalt (Co) 2.40 - 2.70[9] 0.3 max[7][8]

Nickel (Ni) 0.3 max[6] 1.4 - 2.2[7][8]

Copper (Cu) Balance[6] Balance[7]

Sum of Named Elements 99.5 min[9] 99.5 min[8]

Comparative Performance Data
The mechanical, electrical, and thermal properties of C17500 and C17510 are summarized in

the following tables. The data presented represents typical values for age-hardened materials

and can vary based on the specific temper and processing of the alloy.

Mechanical Properties
Table 2: Comparative Mechanical Properties of C17500 and C17510

Property C17500 C17510

Tensile Strength, Ultimate up to 793 MPa[3] 690 - 960 MPa[10]

Yield Strength (0.2% Offset) - 550 - 760 MPa

Elongation at Break - 10% min[10]

Rockwell Hardness (B Scale) up to 100[4] up to 100[5][11]

Electrical and Thermal Properties
Table 3: Comparative Electrical and Thermal Properties of C17500 and C17510
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Property C17500 C17510

Electrical Conductivity 45 - 60% IACS[4] 45 - 60% IACS[5][12]

Thermal Conductivity ~165 W/m·K[13] 210 W/m-K[14]

Melting Point (Solidus) 1020 °C[15] 1030 °C[14]

Melting Point (Liquidus) 1060 °C[15] 1070 °C[14]

Experimental Protocols
The data presented in this guide is determined by standardized testing methodologies,

primarily those established by ASTM International. The following are summaries of the key

experimental protocols used to characterize these alloys.

Tensile Testing (ASTM E8/E8M)
Tensile properties such as ultimate tensile strength, yield strength, and elongation are

determined in accordance with ASTM E8/E8M - Standard Test Methods for Tension Testing of

Metallic Materials.[5][14][16]

Specimen Preparation: A standardized specimen is machined from the alloy material. The

dimensions of the specimen are precisely measured, particularly the cross-sectional area of

the gauge length.

Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial tensile

load is applied at a controlled rate. An extensometer is used to measure the elongation of the

gauge length as the load increases.

Data Analysis: The applied load and the corresponding elongation are recorded to generate

a stress-strain curve. From this curve, the ultimate tensile strength (the maximum stress the

material can withstand), the yield strength (the stress at which plastic deformation begins,

typically at 0.2% offset), and the percentage of elongation at fracture are determined.

Hardness Testing (ASTM E18)
Rockwell hardness is a measure of a material's resistance to indentation and is determined

according to ASTM E18 - Standard Test Methods for Rockwell Hardness of Metallic Materials.
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[3][12][17]

Principle: The test involves applying a preliminary minor load to an indenter (typically a steel

ball for the B scale used for copper alloys) to seat it in the material. A major load is then

applied for a specific duration. The major load is then removed, and the difference in the

depth of indentation before and after the application of the major load is used to calculate the

Rockwell hardness number.

Procedure: The surface of the test piece must be clean and smooth. The appropriate

indenter and load combination for the Rockwell B scale are selected. The test is performed

multiple times on the material to ensure an accurate average reading.

Electrical Resistivity and Conductivity (ASTM B193)
Electrical conductivity is a measure of a material's ability to conduct electric current. It is the

reciprocal of electrical resistivity. The standard test method is ASTM B193 - Standard Test

Method for Resistivity of Electrical Conductor Materials.[18][19]

Methodology: The test typically involves a four-point probe method to eliminate contact

resistance errors. A known current is passed through the outer two probes, and the voltage

drop is measured across the inner two probes.

Calculation: The resistance is calculated using Ohm's law (R = V/I). The resistivity is then

determined based on the resistance, the cross-sectional area of the specimen, and the

distance between the voltage probes. The electrical conductivity is then calculated as the

reciprocal of the resistivity and is often expressed as a percentage of the International

Annealed Copper Standard (% IACS).[20]

Thermal Conductivity (ASTM E1530)
Thermal conductivity, the ability of a material to transfer heat, is determined using methods

such as the guarded heat flow meter technique described in ASTM E1530.[21][22]

Apparatus: A test specimen is placed between two parallel plates maintained at different

temperatures. A heat flux transducer measures the rate of heat flow through the specimen. A

guard heater is used to minimize radial heat loss, ensuring one-dimensional heat flow.[22]
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Measurement: A steady-state heat flow is established. The temperature difference across the

specimen and the heat flow rate are measured.

Calculation: The thermal conductivity is calculated from the rate of heat flow, the temperature

gradient across the specimen, and the dimensions of the specimen.

Visualized Workflows and Relationships
To further elucidate the material selection process and experimental procedures, the following

diagrams are provided.
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Caption: Alloy selection logic for C17500 vs. C17510.
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Caption: Standard workflow for tensile testing of metallic alloys.

Applications

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1668177?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The excellent combination of properties makes both C17500 and C17510 suitable for a wide

range of demanding applications. Their high conductivity is crucial for electrical and thermal

management components.

Common applications for both alloys include:

Electrical/Electronic Components: Connectors, springs, relay parts, and switch parts.[4][17]

Industrial: Resistance welding electrodes, plastic mold tooling, and die-casting plunger tips.

[3][4]

Aerospace and Automotive: Components requiring high reliability and performance under

stress.[23][24]

While their applications largely overlap, C17510 is often favored in the US market due to the

cost advantages of nickel over cobalt.[1]

Conclusion
C17500 and C17510 are high-performance beryllium copper alloys that offer a valuable

combination of moderate strength and high electrical and thermal conductivity. The primary

differentiator between them is the use of cobalt in C17500 and nickel in C17510, a factor that

primarily influences cost and material availability rather than imparting significant performance

differences for most applications. The selection between the two often comes down to

economic and supply chain considerations. The performance characteristics outlined in this

guide, determined by standardized experimental protocols, provide a reliable basis for material

selection in advanced research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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